N-bicyclo[2.2.1]hept-2-yl-4-(phenylsulfonyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(2-bicyclo[2.2.1]heptanyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H25N3O2S2/c22-25(23,16-4-2-1-3-5-16)21-10-8-20(9-11-21)18(24)19-17-13-14-6-7-15(17)12-14/h1-5,14-15,17H,6-13H2,(H,19,24)
• InChI Key: LWGHXPXXBDSWFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2NC(=S)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C18H25N3O2S2
• Molecular Weight: 379.5 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-4-(phenylsulfonyl)-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Platelet Antiaggregating Activity

Compounds closely related to N-bicyclo[2.2.1]hept-2-yl-4-(phenylsulfonyl)-1-piperazinecarbothioamide have been synthesized and shown to exhibit platelet antiaggregating activity in vitro, superior or comparable to that of acetylsalicylic acid. These compounds also demonstrated moderate analgesic, anti-inflammatory, and hypotensive activities in animal models (Ranise et al., 1993).

Oxytocin Receptor Antagonism

A non-peptide oxytocin receptor antagonist, identified by its complex chemical structure, showed potential applications in medical research, particularly in the modulation of oxytocin receptors. The development of analytical methods for this compound in human plasma underscores its significance in pharmacokinetic studies (Kline et al., 1999).

Hypotensive Activity

N-substituted derivatives related to the main compound have been synthesized, showing weak hypotensive activity in rats. The study provides insights into the chemical modification of the bicyclo[2.2.1]hept-2-ene structure for potential therapeutic applications (Ranise et al., 1985).

Azabrendane Synthesis

Research on N-(arylsulfonyl)bicyclo[2.2.1]hept-2-enendo-5-methylamines led to the formation of N-(arylsulfonyl)-exo-2-hydroxy-4-azatricyclo[4.2.1.03,7]nonanes, a process supported by spectral methods and X-ray diffraction analysis. These findings contribute to the understanding of azabrendane derivatives' chemical properties (Kasyan et al., 1997).

Antimicrobial Activity

A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, relevant to antimicrobial agents, highlights the potential of such derivatives in combating microbial resistance. This research emphasizes the versatility of the sulfamoyl group in medicinal chemistry (Darwish et al., 2014).